![molecular formula C15H22N2O2 B4926246 N-butyl-N'-(4-isopropylphenyl)ethanediamide](/img/structure/B4926246.png)
N-butyl-N'-(4-isopropylphenyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-N'-(4-isopropylphenyl)ethanediamide, also known as BINA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BINA is a small molecule inhibitor of the enzyme protein kinase C epsilon (PKCε), which plays a critical role in various physiological and pathological processes.
Mechanism of Action
N-butyl-N'-(4-isopropylphenyl)ethanediamide is a specific inhibitor of PKCε, which is a member of the PKC family of serine/threonine kinases. PKCε plays a critical role in various cellular processes, including cell proliferation, differentiation, and survival. PKCε is activated by various stimuli, including growth factors, cytokines, and oxidative stress, and its dysregulation has been implicated in the pathogenesis of various diseases. This compound binds to the catalytic domain of PKCε and inhibits its activity, leading to downstream effects on various signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways. This compound has been shown to inhibit the Akt/mTOR pathway, which plays a critical role in cell growth and survival. In addition, this compound has been shown to modulate the NF-κB pathway, which is involved in inflammation and immune response. This compound has also been shown to have antioxidant effects and reduce oxidative stress in various cell types.
Advantages and Limitations for Lab Experiments
N-butyl-N'-(4-isopropylphenyl)ethanediamide has several advantages for lab experiments, including its specificity for PKCε and its well-characterized mechanism of action. This compound has been extensively studied in preclinical models, and its pharmacokinetics and pharmacodynamics have been well-characterized. However, this compound has some limitations, including its poor solubility and stability, which can affect its bioavailability and potency. In addition, this compound's specificity for PKCε may limit its effectiveness in diseases where other PKC isoforms are involved.
Future Directions
There are several future directions for the research on N-butyl-N'-(4-isopropylphenyl)ethanediamide, including its potential clinical applications in various diseases. This compound's efficacy and safety need to be evaluated in clinical trials, and its pharmacokinetics and pharmacodynamics need to be further characterized. In addition, the development of new analogs and formulations of this compound may improve its solubility and stability and enhance its therapeutic potential. Furthermore, the role of PKCε in various diseases needs to be further elucidated, and the potential of this compound as a therapeutic agent in these diseases needs to be explored.
Synthesis Methods
N-butyl-N'-(4-isopropylphenyl)ethanediamide can be synthesized using a multistep process, starting with the reaction of 4-isopropylphenylacetic acid with butylamine to form N-butyl-4-isopropylphenylacetamide. This intermediate is then reacted with ethylenediamine to yield this compound, which is the final product. The synthesis of this compound has been optimized to improve its yield and purity, and various analytical techniques such as NMR and HPLC are used to confirm the identity and purity of the compound.
Scientific Research Applications
N-butyl-N'-(4-isopropylphenyl)ethanediamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. PKCε is overexpressed in many cancer types and is associated with tumor growth and metastasis. This compound has been shown to inhibit PKCε activity and suppress tumor growth in preclinical models of breast, prostate, and pancreatic cancer. In addition, this compound has been shown to have cardioprotective effects by reducing myocardial infarction size and improving cardiac function in animal models of ischemia-reperfusion injury. Furthermore, this compound has been investigated for its potential neuroprotective effects in models of traumatic brain injury and stroke.
properties
IUPAC Name |
N-butyl-N'-(4-propan-2-ylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-4-5-10-16-14(18)15(19)17-13-8-6-12(7-9-13)11(2)3/h6-9,11H,4-5,10H2,1-3H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDPWOBABHUEIDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(=O)NC1=CC=C(C=C1)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.